7-Chloro-2-methylimidazo[1,2-a]pyridine-3-carboxylic acid

• IUPAC Name: 7-chloro-2-methylimidazo[1,2-a]pyridine-3-carboxylic acid
• InChI: InChI=1S/C9H7ClN2O2/c1-5-8(9(13)14)12-3-2-6(10)4-7(12)11-5/h2-4H,1H3,(H,13,14)
• InChI Key: KDAMYDXBTOHODT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C=CC(=CC2=N1)Cl)C(=O)O
• Molecular Formula: C9H7ClN2O2
• Molecular Weight: 210.62 g/mol

Description

7-Chloro-2-methylimidazo[1,2-a]pyridine-3-carboxylic acid is a derivative of imidazopyridine. Imidazopyridine is an important fused bicyclic 5,6 heterocycle recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry.

Synthesis Analysis

Imidazo[1,2-a]pyridines can be synthesized in good to excellent yields by the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation. This method is reasonably fast, very clean, high yielding, simple workup and environmentally benign.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridine derivatives have been synthesized using different strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions.

Scientific Research Applications

Synthesis of Imidazo[1,2-a]pyridines

Imidazo[1,2-a]pyridines are a class of heterocyclic compounds that have garnered significant interest in medicinal chemistry due to their pharmacological properties. The compound can serve as a precursor in the synthesis of these heterocycles. . This method tolerates a wide range of functional groups and affords high yields under mild conditions.

Medicinal Chemistry Applications

. It is often used in the design of new drugs due to its ability to interact with various biological targets. The structural features of 7-Chloro-2-methylimidazo[1,2-a]pyridine-3-carboxylic acid make it a valuable intermediate in the development of potential therapeutic agents.

Material Science

In material science, the imidazo[1,2-a]pyridine moiety is valued for its structural character. It can be incorporated into materials to impart specific properties such as electronic or photonic functionalities. .

Antimicrobial Research

Recent studies have shown that imidazo[1,2-a]pyridine analogues exhibit antimicrobial activity. .

Mechanism of Action

2-Methylimidazo[1,2-a]pyridine-3-carbohydrizides, a class of compounds related to 7-Chloro-2-methylimidazo[1,2-a]pyridine-3-carboxylic acid, have been identified as Mtb pantothenate synthetase (PS) inhibitors.

Future Directions

Imidazo[1,2-a]pyridine analogues have shown significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB). Therefore, the development of new drugs based on the imidazo[1,2-a]pyridine scaffold could be a promising direction for future research.